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Compound of Interest

Compound Name: n-Propyl boronic acid pinacol

Cat. No.: B12821035

Get Quote

Chemical Identity: 1-Propylboronic acid pinacol ester CAS Number: 67562-19-0 Physical State:

Liquid Primary Hazards: Flammable Liquid (Category 3), Skin/Eye Irritant, Moisture Sensitive.

[1]

Risk Assessment & Hazard Logic
Effective safety protocols rely on understanding the mechanism of hazard, not just the

regulation.[1]

Flammability (Flash Point ~47°C): This compound is a Class II combustible liquid (or

Flammable Liquid Cat 3 under GHS).[1] Vapor-air mixtures can ignite at moderate

temperatures.[3] Operational Implication: All transfers must occur away from ignition

sources; static discharge grounding is required for large volumes (>1L).[1]

Lipophilicity & Skin Permeation: The pinacol ester moiety increases the lipophilicity of the

boronic acid, facilitating faster permeation through the stratum corneum compared to free

boronic acids.[1] Operational Implication: Standard thin nitrile gloves offer only splash

protection; they are not barriers for prolonged immersion.[1]
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Hydrolytic Instability: Boronic esters hydrolyze in the presence of moisture to release n-

propylboronic acid and pinacol.[1] While less toxic, the hydrolysis products alter

stoichiometry and reaction integrity. Operational Implication: Handling under an inert

atmosphere (Nitrogen/Argon) is a quality control necessity that doubles as a safety control

by excluding oxygen.[1]

PPE Selection Matrix
The following matrix dictates PPE based on the specific interaction level.
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PPE Component
Standard Handling
(Bench/Hood)

High-Risk
Operations (Spill
Cleanup/Scale-up)

Technical Rationale

Hand Protection

Nitrile Gloves

(Double-gloved, min

0.11 mm)

Silver Shield /

Laminate or Butyl

Rubber

Pinacol esters can

swell nitrile rubber

over time.[1] Double

gloving provides a

visual "breakthrough"

buffer.[1] Laminate is

required for

immersion.[1]

Eye Protection
Safety Glasses with

side shields

Chemical Splash

Goggles

Liquid state presents

a splash risk.[1]

Goggles prevent

vapor irritation and

direct ocular contact

during pressurized

transfers.[1]

Respiratory
Fume Hood (Face

velocity > 0.5 m/s)

Respirator (Type A

filter - Organic Vapors)

Volatility at room

temperature is

moderate, but heating

increases vapor

concentration.[1]

Fume hood is the

primary engineering

control.[1]

Body Protection
Flame-Resistant (FR)

Lab Coat

Chem-Tape at

wrist/cuff interfaces

Standard cotton coats

absorb flammable

liquids.[1] FR coats

prevent the "wick

effect" during a fire

event.[1]

Visualization: PPE Decision Logic
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The following diagram illustrates the decision workflow for selecting the correct PPE

configuration.

Start: Task Assessment

Is this a spill or
high-volume transfer?

Is Fume Hood
Available?

No (Routine Use)

High-Risk Protocol:
1. Chemical Goggles

2. Laminate/Butyl Gloves
3. Respirator (Type A)

Yes (Spill/Large Scale)

Standard Protocol:
1. FR Lab Coat

2. Safety Glasses
3. Double Nitrile Gloves

Yes No (Benchtop Work)

Self-Validation:
Check outer glove for

swelling/tackiness every 15 mins

Click to download full resolution via product page

Caption: Decision tree for selecting PPE based on operational risk and engineering control

availability.
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A. Transfer & Handling (Self-Validating System)
To ensure safety and chemical integrity, use the "Closed Transfer" method.[1] This prevents

exposure and moisture ingress.[1][2]

Preparation:

Secure the source bottle with a clamp.[1]

Purge the receiving vessel with Nitrogen/Argon.[1]

Validation: Verify the fume hood flow monitor is green/active.

Syringe Transfer (Volumes < 50 mL):

Use a glass syringe with a Luer-lock tip (plastic syringes can degrade/swell with organic

esters).[1]

Insert a long needle through the septum.[1]

Technique: Use the "positive pressure" technique: inject a volume of inert gas equal to the

liquid volume to be withdrawn to prevent vacuum formation.[1]

Cannula Transfer (Volumes > 50 mL):

Use a double-ended needle (cannula) under positive inert gas pressure.[1]

Grounding: Ensure both source and receiving flasks are grounded to prevent static

discharge, as the liquid is flammable (FP 47°C).[1]

B. Emergency Response: Spill Management
Do NOT use paper towels. Paper towels increase the surface area for evaporation

(flammability risk) and are not chemically inert.[1]

Evacuate & Ventilate: Clear the immediate area.[1]

Absorb: Use Vermiculite or Diatomaceous Earth.[1] These are non-combustible and

chemically inert.[1]
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Collect: Scoop absorbed material into a dedicated solid waste container labeled "Flammable

Organic Solid Waste."[1]

Decontaminate: Clean the surface with soap and water only after the bulk liquid is removed.

[1]

Visualization: Spill Response Workflow

1. Alert & Evacuate
(Remove Ignition Sources)

2. Assess Volume
(<100mL vs >100mL)

3. Apply Inert Absorbent
(Vermiculite/Sand)

Safe to proceed 4. Collect into
Sealed Waste Container 5. Report to Safety Officer

Click to download full resolution via product page

Caption: Step-by-step workflow for managing n-Propyl boronic acid pinacol ester spills.

Physical Properties & Data Summary
Property Value Safety Implication

Boiling Point 166–168 °C

Low volatility at STP, but

vapors accumulate if heated.

[1]

Flash Point 47 °C (117 °F)
Flammable. Keep away from

hot plates/sparks.[1]

Density ~0.89 g/mL
Lighter than water; will float on

aqueous spills.[1]

Solubility Immiscible in water

Difficult to rinse with water

alone; requires organic solvent

(acetone/ethanol) for cleaning.

[1]

Appearance Colorless Liquid
Hard to detect visually on glass

surfaces.[1]

Disposal & Waste Management
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Disposal must comply with local environmental regulations (RCRA in the US, equivalent local

laws).[1]

Waste Stream: Organic Solvents (Non-Halogenated).[1]

Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) in the waste

stream, as boronic esters are reducing agents.[1]

Container Prep: Triple rinse empty containers with acetone before discarding.[1] The rinsate

must go into the liquid organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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